Cas no 1310270-33-7 (5-fluoro-2-{1-(2-methylpropyl)aminoethyl}phenol)

• Product Name: 5-fluoro-2-{1-(2-methylpropyl)aminoethyl}phenol
• CAS No: 1310270-33-7
• MF: C₁₂H₁₈FNO
• MW: 211.275826931
• CID: 5149074
• PubChem ID: 63065462
• Update Time: 2025-07-25

5-fluoro-2-{1-(2-methylpropyl)aminoethyl}phenol Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-{1-[(2-methylpropyl)amino]ethyl}phenol
• 5-Fluoro-2-(1-(isobutylamino)ethyl)phenol
• Phenol, 5-fluoro-2-[1-[(2-methylpropyl)amino]ethyl]-
• 5-fluoro-2-{1-(2-methylpropyl)aminoethyl}phenol

• Inchi： 1S/C12H18FNO/c1-8(2)7-14-9(3)11-5-4-10(13)6-12(11)15/h4-6,8-9,14-15H,7H2,1-3H3
• InChI Key： LEYIQYZTOGXOJX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)O)C(C)NCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 187
• XLogP3: 3.3
• Topological Polar Surface Area: 32.299

Additional information on 5-fluoro-2-{1-(2-methylpropyl)aminoethyl}phenol

Comprehensive Overview of 5-fluoro-2-{1-(2-methylpropyl)aminoethyl}phenol (CAS No. 1310270-33-7)

5-fluoro-2-{1-(2-methylpropyl)aminoethyl}phenol (CAS No. 1310270-33-7) is a fluorinated phenolic compound with a unique structural framework, combining a phenol core with a fluoro-substituted aromatic ring and an aminoethyl side chain. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of the fluoro group enhances its metabolic stability, while the 2-methylpropyl moiety contributes to lipophilicity, making it a versatile intermediate in drug discovery.

In recent years, the demand for fluorinated compounds like 5-fluoro-2-{1-(2-methylpropyl)aminoethyl}phenol has surged, driven by their applications in the development of kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its role in modulating protein-protein interactions, a hot topic in precision medicine. The compound’s CAS No. 1310270-33-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic chemistry perspective, the compound’s phenol group offers a reactive site for further derivatization, enabling the creation of libraries for high-throughput screening. Its aminoethyl side chain also allows for easy conjugation with other pharmacophores, a strategy widely employed in prodrug design. These features align with the growing trend of fragment-based drug discovery, where small molecules like 5-fluoro-2-{1-(2-methylpropyl)aminoethyl}phenol serve as critical scaffolds.

Environmental and regulatory considerations are also pivotal in discussions about this compound. Unlike some halogenated analogs, 5-fluoro-2-{1-(2-methylpropyl)aminoethyl}phenol exhibits favorable biodegradability profiles, addressing concerns about persistent organic pollutants. This aspect resonates with the increasing focus on green chemistry and sustainable synthesis methods, a priority for modern pharmaceutical industries.

In summary, 5-fluoro-2-{1-(2-methylpropyl)aminoethyl}phenol (CAS No. 1310270-33-7) represents a multifaceted tool for researchers, bridging medicinal chemistry, materials science, and environmental sustainability. Its structural elegance and functional adaptability ensure its continued prominence in scientific literature and industrial applications.